![molecular formula C21H21NO3 B7349668 N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-3-(3-hydroxyprop-1-ynyl)benzamide](/img/structure/B7349668.png)
N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-3-(3-hydroxyprop-1-ynyl)benzamide
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Overview
Description
N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-3-(3-hydroxyprop-1-ynyl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of compounds known as selective estrogen receptor modulators (SERMs) and has been found to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-3-(3-hydroxyprop-1-ynyl)benzamide involves its ability to selectively bind to estrogen receptors in certain tissues. This binding results in a modulation of estrogenic activity, leading to the observed antiestrogenic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of breast cancer cells in vitro and in vivo, reduce the risk of breast cancer recurrence, and improve bone health in postmenopausal women.
Advantages and Limitations for Lab Experiments
The advantages of using N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-3-(3-hydroxyprop-1-ynyl)benzamide in lab experiments include its selectivity for estrogen receptors and its ability to modulate estrogenic activity in a tissue-specific manner. However, its synthesis requires specialized equipment and expertise, and its use may be limited by its cost and availability.
Future Directions
1. Investigating the potential of N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-3-(3-hydroxyprop-1-ynyl)benzamide as a treatment option for other hormone-dependent cancers, such as prostate cancer.
2. Exploring the use of this compound in combination with other cancer treatments to enhance their efficacy.
3. Investigating the potential of this compound as a treatment option for other estrogen-related conditions, such as osteoporosis.
4. Developing more efficient and cost-effective methods for the synthesis of this compound.
5. Investigating the potential of this compound as a tool for studying the role of estrogen receptors in various physiological processes.
Synthesis Methods
The synthesis of N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-3-(3-hydroxyprop-1-ynyl)benzamide involves a multi-step process that requires specialized equipment and expertise. The method involves the use of various reagents and solvents, and the reaction conditions need to be carefully controlled to ensure the desired product is obtained.
Scientific Research Applications
N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-3-(3-hydroxyprop-1-ynyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antiestrogenic effects in breast cancer cells, making it a potential treatment option for hormone-dependent breast cancer.
properties
IUPAC Name |
N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-3-(3-hydroxyprop-1-ynyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO3/c23-11-5-7-16-6-4-8-17(12-16)20(25)22-19-13-21(14-19,15-24)18-9-2-1-3-10-18/h1-4,6,8-10,12,19,23-24H,11,13-15H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZTYQKUQDPBFDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(CO)C2=CC=CC=C2)NC(=O)C3=CC=CC(=C3)C#CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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